Cas no 2225170-11-4 (4-Cyano-2-methyl-5-cyclopropylphenylboronic acid)

• Product Name: 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid
• CAS No: 2225170-11-4
• MF: C₁₁H₁₂BNO₂
• MW: 201.03
• CID: 5144495
• PubChem ID: 133555220
• Update Time: 2025-11-01

4-Cyano-2-methyl-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid
• (4-Cyano-5-cyclopropyl-2-methylphenyl)boronic acid
• 2225170-11-4

• Inchi： 1S/C11H12BNO2/c1-7-4-9(6-13)10(8-2-3-8)5-11(7)12(14)15/h4-5,8,14-15H,2-3H2,1H3
• InChI Key： VZMQEQUCNZAETQ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=C(C#N)C=C1C

Computed Properties

• Exact Mass: 201.0961088g/mol
• Monoisotopic Mass: 201.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid

Introduction to 4-Cyano-2-methyl-5-cyclopropylphenylboronic Acid (CAS No: 2225170-11-4)

4-Cyano-2-methyl-5-cyclopropylphenylboronic acid, identified by its Chemical Abstracts Service (CAS) number 2225170-11-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of functional groups such as a cyano group, a methyl substituent, and a cyclopropyl ring endows this molecule with unique chemical properties, making it a versatile building block for the synthesis of complex molecules.

The cyano group (-CN) attached to the aromatic ring introduces a polar electron-withdrawing nature, which can influence the electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance binding affinity and metabolic stability. Additionally, the methyl substituent (-CH₃) at the 2-position contributes to steric hindrance and can modulate reactivity in cross-coupling reactions. The cyclopropyl ring further adds complexity to the molecular structure, providing a rigid scaffold that can be exploited to achieve specific stereochemical outcomes in drug design.

In recent years, boronic acids have been extensively studied for their applications in drug discovery and development. The ability of boronic acids to participate in reversible covalent interactions with biological targets has made them invaluable tools for the design of probes and inhibitors. For instance, 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid has been explored as a precursor in the synthesis of novel boron-containing compounds with potential therapeutic applications. These compounds have shown promise in various preclinical studies, particularly in the context of targeted cancer therapies and anti-inflammatory agents.

One of the most compelling aspects of this compound is its role in the development of next-generation materials. Boronic acids are known for their ability to form strong hydrogen bonds and coordinate with metal ions, making them suitable for applications in supramolecular chemistry and polymer science. Researchers have leveraged these properties to create smart materials that can respond to environmental stimuli, such as changes in pH or temperature. The incorporation of 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid into these systems has led to innovative solutions in areas ranging from drug delivery systems to self-healing materials.

The synthesis of 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid represents a significant achievement in synthetic organic chemistry. The multi-step process typically involves the functionalization of a cyclopropyl-substituted aromatic ring followed by cyanation and borylation steps. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These synthetic strategies not only highlight the versatility of boronic acids but also underscore the importance of innovative methodologies in modern chemical research.

Recent advancements in computational chemistry have further enhanced our understanding of 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have been instrumental in guiding the design of more effective drugs with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time-to-market for new therapeutics.

The pharmaceutical industry has been particularly interested in boron-containing compounds due to their unique biological activities. Boronated heterocycles, including those derived from 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid, have demonstrated efficacy against a wide range of diseases. For example, boron neutron capture therapy (BNCT) leverages boronated compounds to selectively target cancer cells while minimizing damage to healthy tissue. The development of new boronated scaffolds continues to be an active area of research, with compounds like this one offering promising leads for future therapies.

Materials scientists have also harnessed the potential of 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid to create advanced functional materials. Its ability to form stable complexes with metals and other organic molecules has enabled the development of novel catalysts and sensors. These materials are finding applications in industries ranging from renewable energy to electronics. The integration of boronic acid derivatives into nanotechnology platforms has opened up new possibilities for designing smart devices with enhanced performance characteristics.

The future prospects for 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid are vast and multifaceted. As synthetic methodologies continue to evolve, researchers will be able to access increasingly complex derivatives with tailored properties. Advances in biocatalysis and green chemistry may also pave the way for more sustainable production methods, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 4-Cyano-2-methyl-5-cyclopropylphenylboronic acid (CAS No: 2225170-11-4) is a remarkable compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical synthesis, materials science, and beyond. As research progresses, we can expect this compound to play an even greater role in shaping the future of chemical innovation.